Cas no 65173-14-0 (3-(pyridin-2-yl)-4,5-dihydro-1,2,4-oxadiazol-5-one)

• Product Name: 3-(pyridin-2-yl)-4,5-dihydro-1,2,4-oxadiazol-5-one
• CAS No: 65173-14-0
• MF: C₇H₅N₃O₂
• MW: 163.133500814438
• CID: 3177469
• PubChem ID: 135778163
• Update Time: 2025-11-02

3-(pyridin-2-yl)-4,5-dihydro-1,2,4-oxadiazol-5-one Chemical and Physical Properties

Names and Identifiers

• 1,2,4-OXADIAZOL-5(2H)-ONE, 3-(2-PYRIDINYL)-
• EN300-61713
• DTXSID301270168
• Z685594044
• SCHEMBL9771736
• 65173-14-0
• 3-(pyridin-2-yl)-4,5-dihydro-1,2,4-oxadiazol-5-one
• 3-(PYRIDIN-2-YL)-4H-1,2,4-OXADIAZOL-5-ONE
• 3-pyridin-2-yl-4H-1,2,4-oxadiazol-5-one
• QCA17314
• G45062
• AKOS010212259
• 3-(2-Pyridinyl)-1,2,4-oxadiazol-5(2H)-one

• Inchi： 1S/C7H5N3O2/c11-7-9-6(10-12-7)5-3-1-2-4-8-5/h1-4H,(H,9,10,11)
• InChI Key： ZNULEWLTKFIPFB-UHFFFAOYSA-N
• SMILES： O1C(NC(C2C=CC=CN=2)=N1)=O

Computed Properties

• Exact Mass: 163.038176411Da
• Monoisotopic Mass: 163.038176411Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 63.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 3-(pyridin-2-yl)-4,5-dihydro-1,2,4-oxadiazol-5-one

Exploring the Versatile Applications of 3-(Pyridin-2-yl)-4,5-dihydro-1,2,4-oxadiazol-5-one (CAS 65173-14-0)

The chemical compound 3-(pyridin-2-yl)-4,5-dihydro-1,2,4-oxadiazol-5-one (CAS 65173-14-0) has garnered significant attention in recent years due to its unique structural features and potential applications across various scientific domains. This heterocyclic molecule combines a pyridine ring with an oxadiazolone moiety, creating a scaffold that exhibits interesting chemical and biological properties. Researchers have been particularly interested in this compound's role as a building block for more complex molecular architectures in medicinal chemistry and materials science.

From a structural perspective, 3-(pyridin-2-yl)-4,5-dihydro-1,2,4-oxadiazol-5-one presents an intriguing case study in heterocyclic chemistry. The presence of both nitrogen and oxygen atoms in its oxadiazolone ring contributes to its polarity and potential for hydrogen bonding, while the pyridine component adds aromatic character and basicity to the molecule. These characteristics make it a valuable intermediate in synthetic chemistry, particularly for the development of novel pharmaceutical compounds. Recent studies have explored its use in creating potential therapeutic agents targeting various biological pathways.

The synthesis of CAS 65173-14-0 typically involves the cyclization of appropriate precursors under controlled conditions. Modern synthetic approaches emphasize green chemistry principles, aiming to improve yields while minimizing environmental impact. Researchers have developed several efficient routes to this compound, with some methods achieving excellent atom economy - a crucial consideration in contemporary chemical manufacturing. These advancements align with the growing demand for sustainable synthetic methodologies in both academic and industrial settings.

In materials science, 3-(pyridin-2-yl)-4,5-dihydro-1,2,4-oxadiazol-5-one has shown promise as a component in advanced materials. Its ability to coordinate with metal ions makes it potentially useful in creating novel coordination polymers or metal-organic frameworks (MOFs). These applications capitalize on the compound's rigid structure and multiple binding sites, which can lead to materials with tailored porosity and functionality. Such materials find potential uses in gas storage, separation technologies, and catalysis - areas of intense research interest in addressing modern environmental and energy challenges.

The pharmaceutical industry has shown particular interest in derivatives of CAS 65173-14-0 due to their potential biological activities. While the parent compound itself may not be biologically active, its structure serves as an excellent platform for medicinal chemistry optimization. Researchers are investigating modifications to the core structure to enhance desired properties while minimizing potential side effects. This approach aligns with current trends in drug discovery that emphasize scaffold hopping and molecular hybridization strategies to develop novel therapeutic agents.

Analytical characterization of 3-(pyridin-2-yl)-4,5-dihydro-1,2,4-oxadiazol-5-one typically employs a combination of spectroscopic techniques. Nuclear magnetic resonance (NMR) spectroscopy, particularly ¹H and ¹³C NMR, provides detailed information about the compound's structure and purity. Mass spectrometry confirms molecular weight, while infrared spectroscopy helps identify characteristic functional groups. These analytical methods are crucial for quality control in both research and potential industrial applications of this compound.

From a safety perspective, proper handling of CAS 65173-14-0 requires standard laboratory precautions. While not classified as highly hazardous, appropriate personal protective equipment should be used when working with this chemical compound. Material safety data sheets provide essential information about storage conditions and handling procedures. These considerations are particularly important given the increasing emphasis on workplace safety and regulatory compliance in chemical research and manufacturing environments.

The commercial availability of 3-(pyridin-2-yl)-4,5-dihydro-1,2,4-oxadiazol-5-one has improved in recent years, reflecting growing demand from the research community. Several specialty chemical suppliers now offer this compound in various quantities, with purity levels suitable for different applications. Pricing and availability may vary depending on scale and purity requirements, but the compound remains accessible to researchers investigating its potential uses. This availability supports continued exploration of its applications across multiple scientific disciplines.

Future research directions for CAS 65173-14-0 likely include deeper investigations into its potential catalytic applications and further exploration of its medicinal chemistry possibilities. The compound's versatility as a building block suggests it may play a role in developing new materials with tailored electronic or optical properties. Additionally, computational chemistry approaches could provide valuable insights into its reactivity patterns and potential interactions, guiding more targeted synthetic efforts. These avenues of research align well with current scientific priorities in sustainable chemistry and functional materials development.

In conclusion, 3-(pyridin-2-yl)-4,5-dihydro-1,2,4-oxadiazol-5-one represents an interesting case study in the intersection of fundamental chemistry and applied research. Its unique structural features and synthetic accessibility make it a valuable tool for chemists working in diverse fields. As research continues to uncover new applications for this compound, its importance in both academic and industrial settings is likely to grow. The ongoing study of CAS 65173-14-0 and its derivatives exemplifies how fundamental chemical research can lead to practical innovations with broad potential impact.